Cas no 1225478-35-2 ((1R)-1-cycloheptylethan-1-ol)
(1R)-1-cycloheptylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-cycloheptylethan-1-ol
-
- Inchi: 1S/C9H18O/c1-8(10)9-6-4-2-3-5-7-9/h8-10H,2-7H2,1H3/t8-/m1/s1
- InChI Key: VACFFEJPHIAXMP-MRVPVSSYSA-N
- SMILES: [C@@H](C1CCCCCC1)(O)C
Computed Properties
- Exact Mass: 142.135765193g/mol
- Monoisotopic Mass: 142.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 82.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 218.7±8.0 °C at 760 mmHg
- Flash Point: 95.9±8.6 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(1R)-1-cycloheptylethan-1-ol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1R)-1-cycloheptylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A602888-5mg |
(1R)-1-Cycloheptylethan-1-ol |
1225478-35-2 | 5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A602888-10mg |
(1R)-1-Cycloheptylethan-1-ol |
1225478-35-2 | 10mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A602888-50mg |
(1R)-1-Cycloheptylethan-1-ol |
1225478-35-2 | 50mg |
$ 295.00 | 2022-06-08 | ||
| Enamine | EN300-134268-0.05g |
(1R)-1-cycloheptylethan-1-ol |
1225478-35-2 | 95% | 0.05g |
$235.0 | 2023-07-06 | |
| Enamine | EN300-134268-0.1g |
(1R)-1-cycloheptylethan-1-ol |
1225478-35-2 | 95% | 0.1g |
$352.0 | 2023-07-06 | |
| Enamine | EN300-134268-0.25g |
(1R)-1-cycloheptylethan-1-ol |
1225478-35-2 | 95% | 0.25g |
$503.0 | 2023-07-06 | |
| Enamine | EN300-134268-0.5g |
(1R)-1-cycloheptylethan-1-ol |
1225478-35-2 | 95% | 0.5g |
$791.0 | 2023-07-06 | |
| Enamine | EN300-134268-1.0g |
(1R)-1-cycloheptylethan-1-ol |
1225478-35-2 | 95% | 1.0g |
$1014.0 | 2023-07-06 | |
| Enamine | EN300-134268-2.5g |
(1R)-1-cycloheptylethan-1-ol |
1225478-35-2 | 95% | 2.5g |
$1988.0 | 2023-07-06 | |
| Enamine | EN300-134268-5.0g |
(1R)-1-cycloheptylethan-1-ol |
1225478-35-2 | 95% | 5.0g |
$2940.0 | 2023-07-06 |
(1R)-1-cycloheptylethan-1-ol Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (1R)-1-cycloheptylethan-1-ol
Introduction to (1R)-1-cycloheptylethan-1-ol (CAS No. 1225478-35-2)
(1R)-1-cycloheptylethan-1-ol (CAS No. 1225478-35-2) is a chiral alcohol that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its cycloheptyl ring and a chiral center at the carbon atom adjacent to the hydroxyl group, which imparts it with distinct stereochemical properties.
The synthesis of (1R)-1-cycloheptylethan-1-ol has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the asymmetric hydrogenation of a prochiral ketone precursor using a chiral catalyst. This method not only ensures high enantiomeric purity but also offers excellent yields, making it a preferred choice for industrial-scale production.
In the realm of pharmaceutical research, (1R)-1-cycloheptylethan-1-ol has shown promise as a building block for the synthesis of bioactive molecules. Its chiral nature and versatile functional groups make it an attractive starting material for the development of novel drugs. Recent studies have explored its use in the synthesis of anti-inflammatory agents, where it has demonstrated significant efficacy in reducing inflammation in preclinical models.
Beyond its pharmaceutical applications, (1R)-1-cycloheptylethan-1-ol has also found utility in the field of organic synthesis. Its cycloheptyl ring provides a rigid scaffold that can be functionalized through various chemical transformations, leading to a wide range of derivatives with diverse biological activities. For instance, researchers have utilized this compound as a key intermediate in the synthesis of complex natural products and synthetic analogs with potential therapeutic applications.
The physical and chemical properties of (1R)-1-cycloheptylethan-1-ol have been well-characterized. It is a colorless liquid with a boiling point of approximately 200°C and a melting point of -30°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but exhibits limited solubility in water. These properties make it suitable for use in various synthetic protocols and analytical techniques.
Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in elucidating the structure and purity of (1R)-1-cycloheptylethan-1-ol. High-resolution NMR spectroscopy has provided detailed insights into the stereochemistry and conformational behavior of the molecule, while MS has confirmed its molecular weight and elemental composition.
In terms of safety and handling, (1R)-1-cycloheptylethan-1-ol is generally considered to be non-toxic and non-hazardous when used under appropriate conditions. However, standard laboratory safety protocols should be followed to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound to prevent skin contact and inhalation.
The environmental impact of (1R)-1-cycloheptylethan-1-ol is another important consideration. While there is limited data available on its biodegradability and ecotoxicity, efforts are being made to develop greener synthetic methods that minimize environmental footprint. Sustainable chemistry principles are increasingly being applied to the production of this compound to ensure its long-term viability as an industrial reagent.
In conclusion, (1R)-1-cycloheptylethan-1-ol (CAS No. 1225478-35-2) is a versatile chiral alcohol with significant potential in pharmaceutical research, organic synthesis, and other related fields. Its unique structural features and favorable physical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.
1225478-35-2 ((1R)-1-cycloheptylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)